Tiglic Acid

• CAS No.: 80-59-1
• Product Name: Tiglic Acid
• Molecular Formula: C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: (E)-2-methylbut-2-enoic acid
• Standard InChI: InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+
• Standard InChIKey: UIERETOOQGIECD-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)O
• SMILES: CC=C(C)C(=O)O
• Canonical SMILES: CC=C(C)C(=O)O
• Boiling Point: 198.5 °C at 760 mm Hg, 95.0-96 °C at 11.5 mm Hg
• Colorform: Triclinic plates, rods from water; Thick, syrupy liquid or colorless crystals; Tablets
• Density: 0.972
• Melting Point: 62.5-64 °C; 61-65°C
• Physical Description: Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes.; Solid; White crystalline solid; sweet, warm, spicy aroma
• Description: Tiglic acid, also known as tiglate or tiglinsaeure, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Tiglic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Tiglic acid has been primarily detected in urine. Within the cell, tiglic acid is primarily located in the cytoplasm and adiposome. Tiglic acid participates in a number of enzymatic reactions. In particular, tiglic acid can be biosynthesized from crotonic acid. Tiglic acid is also a parent compound for other transformation products, including but not limited to, 3-deacetylsalannin, 17-defurano-17-oxosalannin, and ajugaciliatin C.; Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes.; Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It derives from a crotonic acid.
• Solubility: Sparingly soluble in cold water; freely soluble in hot water. Soluble in alcohol, ether.; In water, 1.9X10+4 mg/L at 25 °C (est); 1 mg/mL; Slightly soluble in water; insoluble in oils; soluble (in ethanol)
• Synonyms: (2E)-2-Methyl-2-butenoic Acid; (E)-2-Methylcrotonic Acid; (E)-2,3-Dimethylacrylic Acid; (E)-2-Methyl-2-butenoic acid; (E)-α-Methylcrotonic acid; Cevadic Acid; NSC 44235; NSC 8999; Tiglinic Acid; trans-2,3-Dimethylacrylic Acid; trans-2-Methyl-2-buteno
• Vapor Pressure: 1.33X10-1 mm Hg at 25 °C
• PubChem Compound: 125468
• Last Modified: Nov 11 2021